Cas no 828276-72-8 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester)

• Product Name: Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester
• CAS No: 828276-72-8
• MF: C₈H₁₆O₆S
• MW: 240.274042129517
• CID: 681431
• PubChem ID: 54108726
• Update Time: 2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester
• propan-2-yl 3-hydroxy-4-methylsulfonyloxybutanoate
• Propan-2-yl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
• DTXSID80709089
• 828276-72-8

• Inchi： 1S/C8H16O6S/c1-6(2)14-8(10)4-7(9)5-13-15(3,11)12/h6-7,9H,4-5H2,1-3H3
• InChI Key： NFORICDEKMJRPZ-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC(CC(=O)OC(C)C)O

Computed Properties

• Exact Mass: 240.06675940g/mol
• Monoisotopic Mass: 240.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 98.3Ų